Cas no 2206742-48-3 (4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 2206742-48-3
• MF: C₁₄H₁₇BrN₂O
• MW: 309.2016
• MDL: MFCD32640795
• CID: 4759955
• PubChem ID: 134326289
• Update Time: 2026-02-26

4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 4-bromo-5,6-dimethyl-1-tetrahydropyran-2-yl-indazole
• D72323
• 2206742-48-3
• MFCD32640795
• 4-bromo-5,6-dimethyl-1-(oxan-2-yl)indazole
• SCHEMBL19948345
• CS-16500
• CS-0098999
• AKOS037651319

• MDL： MFCD32640795
• Inchi： 1S/C14H17BrN2O/c1-9-7-12-11(14(15)10(9)2)8-16-17(12)13-5-3-4-6-18-13/h7-8,13H,3-6H2,1-2H3
• InChI Key： SIRHZXLFECIPLO-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])([H])[H])C(C([H])([H])[H])=C([H])C2=C1C([H])=NN2C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O1

Computed Properties

• Exact Mass: 308.05243g/mol
• Monoisotopic Mass: 308.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 27

Additional information on 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

Comprehensive Overview of 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 2206742-48-3)

The compound 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 2206742-48-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the indazole core and the tetrahydro-2H-pyran-2-yl protecting group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a building block for novel therapeutics targeting various diseases.

One of the key reasons for the growing interest in 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The bromine substituent at the 4-position of the indazole ring enhances the compound's reactivity, enabling further functionalization to create potent inhibitors. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after.

In addition to its pharmaceutical applications, 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is also explored in material science. Its robust structure and stability make it a candidate for designing advanced organic electronic materials, such as OLEDs (organic light-emitting diodes) and sensors. The integration of such compounds into smart materials is a hot topic, driven by the demand for sustainable and high-performance technologies.

The synthesis of 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole typically involves multi-step organic reactions, including protecting group strategies and halogenation. The tetrahydro-2H-pyran-2-yl group is particularly useful in protecting the indazole nitrogen during synthetic transformations, ensuring high yields and purity. This methodology is widely discussed in organic synthesis forums and academic literature, reflecting its importance in modern chemical research.

From an SEO perspective, this compound is often searched in conjunction with terms like "indazole derivatives," "kinase inhibitor synthesis," and "heterocyclic building blocks." These keywords highlight the compound's relevance in cutting-edge research and its potential to address unmet medical needs. Furthermore, the rise of AI-driven drug discovery has increased the demand for such specialized intermediates, as they are essential for training machine learning models in cheminformatics.

In conclusion, 4-Bromo-5,6-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 2206742-48-3) is a versatile and highly valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and synthetic accessibility make it a focal point for researchers aiming to develop next-generation therapeutics and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.